3-(4-chlorobenzyl)-6-ethyl-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one

• Molecular Formula: C21H20ClNO3
• Molecular Weight: 369.8 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-6-ethyl-10-methyl-2,4-dihydropyrano[3,2-g][1,3]benzoxazin-8-one
• InChI: InChI=1S/C21H20ClNO3/c1-3-15-9-19(24)26-21-13(2)20-16(8-18(15)21)11-23(12-25-20)10-14-4-6-17(22)7-5-14/h4-9H,3,10-12H2,1-2H3
• InChI Key: DHARDOMAKGOVIK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C=C3CN(COC3=C2C)CC4=CC=C(C=C4)Cl

Description

This compound is a chromeno-oxazinone derivative characterized by a fused chromene-oxazinone scaffold. Key structural features include:

• Ethyl substituent at position 6, influencing steric and electronic properties.
• Methyl group at position 10, which may modulate metabolic stability.

Below, we compare this compound with structurally analogous derivatives to infer structure-activity relationships (SAR) and physicochemical properties.

Preparation Methods

• A notable synthetic route involves an Ir-catalyzed one-pot reaction of secondary amides with adipoyl chloride or pimeloyl chloride .
• The reaction proceeds under mild conditions and provides good yields.
• Industrial production methods may involve variations of this synthetic pathway.

Chemical Reactions Analysis

Oxidation: The compound may undergo oxidation reactions, potentially leading to the formation of various functional groups.

Reduction: Reduction of the oxazinone ring could yield a dihydrochromene derivative.

Substitution: The chlorobenzyl group is susceptible to nucleophilic substitution.

Common Reagents: Reagents like hydrogen peroxide, reducing agents, and Lewis acids may be employed.

Major Products: These reactions can yield diverse products, including derivatives with altered aromaticity or stereochemistry.

Scientific Research Applications

Medicine: Investigate its potential as a drug candidate due to its unique structure.

Chemistry: Explore its reactivity and applications in organic synthesis.

Biology: Study its interactions with biological targets.

Industry: Assess its use in materials science or as a precursor for other compounds.

Mechanism of Action

• The compound’s mechanism likely involves binding to specific molecular targets.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Substituted Benzyl Groups

• 3-(4-chlorobenzyl)-10-methyl-6-phenyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one (): Key difference: Position 6 substituent is phenyl (aromatic) vs. ethyl (aliphatic) in the target compound. Conversely, the ethyl group in the target compound improves solubility due to reduced hydrophobicity.
• 3-[2-(3-fluorophenyl)ethyl]-10-methyl-6-phenyl-2H,3H,4H,8H-chromeno[6,7-e][1,3]oxazin-8-one (): Key difference: 3-fluorophenethyl substituent at position 3 vs. 4-chlorobenzyl in the target compound. Impact: Fluorine’s electronegativity enhances metabolic stability and bioavailability compared to chlorine.

Compound	Position 3 Substituent	Position 6 Substituent	logD (Calculated)	H-Bond Acceptors/Donors
Target Compound	4-chlorobenzyl	Ethyl	~4.8–5.1*	3 acceptors, 0 donors
6-phenyl Analogue ()	4-chlorobenzyl	Phenyl	N/A	3 acceptors, 0 donors
3-fluorophenethyl Analogue ()	3-fluorophenethyl	Phenyl	5.3	3 acceptors, 0 donors

*Estimated based on substituent contributions.

Derivatives with Modified Heterocyclic Cores

• 9-(2-chlorobenzylidene)-5-(2-chlorophenyl)-2-phenyl-3,5,6,7,8,9-hexahydro-4H-chromeno[2,3-d]pyrimidin-4-one (): Core difference: Pyrimidinone ring replaces oxazinone. This contrasts with the oxazinone’s simpler H-bonding profile .

Chromeno-Benzodioxocin Derivatives ():

• Example: (2R,3S,8S,14S)-2-(3,4-Dihydroxyphenyl)-8-(4-hydroxyphenyl)-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1,3]benzodioxocin-3,5-diol Key difference: Extended fused benzodioxocin system with multiple hydroxyl groups.

Research Findings and Implications

Substituent Effects :

• Halogens : Chlorine/fluorine at position 3 improves metabolic stability and target affinity via halogen bonds.
• Aliphatic vs. Aromatic Groups : Ethyl (target) vs. phenyl (analogues) balances solubility and rigidity.

Core Heterocycle: Oxazinones (target) offer synthetic simplicity, while pyrimidinones () or benzodioxocins () expand H-bonding capacity for specialized targets.

Pharmacokinetics : Higher logD values correlate with increased lipophilicity, suggesting prioritization of fluorine-containing analogues for CNS-targeted applications .

Biological Activity

The compound 3-(4-chlorobenzyl)-6-ethyl-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one is a member of the oxazine class of heterocyclic compounds, which have garnered attention due to their diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

Molecular Characteristics

• Molecular Formula : C22H23ClN2O3
• Molecular Weight : 398.88 g/mol
• IUPAC Name : 3-(4-chlorobenzyl)-6-ethyl-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one
• Canonical SMILES : CC(C)C1=CC(=O)C2=C1C(=C(C=C2)N(C)C(=O)OC)C(=C(C=C(C1)Cl)C(=O)OC)

Structural Features

The compound features a chromeno structure fused with an oxazine ring, which is known for contributing to various biological activities. The presence of the 4-chlorobenzyl group is significant for its interaction with biological targets.

Antimicrobial Activity

Research indicates that derivatives of oxazine compounds exhibit notable antimicrobial properties. For instance, studies have shown that related compounds can effectively inhibit the growth of various fungi and bacteria. Specific attention has been given to their efficacy against pathogens like Candida albicans and Aspergillus niger, with minimum inhibitory concentrations (MICs) reported as low as 4 µg/mL for certain derivatives .

Antitumor Properties

The compound has demonstrated potential antitumor activity in vitro. A study evaluating similar oxazine derivatives showed that they induce apoptosis in cancer cell lines through caspase-dependent pathways. This suggests that the compound may interact with cellular mechanisms responsible for regulating cell death and proliferation .

Cytotoxicity Assessment

In cytotoxicity studies, compounds similar to 3-(4-chlorobenzyl)-6-ethyl-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one were evaluated against normal human cell lines. Results indicated that while exhibiting antimicrobial and antitumor effects, these compounds maintained a favorable safety profile with high minimum non-toxic concentrations (MNTC), suggesting lower toxicity compared to standard chemotherapeutics .

The biological activity of this compound can be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : Many oxazine derivatives act as enzyme inhibitors by binding to active sites or allosteric sites on target proteins.
• Cell Membrane Disruption : Some studies suggest that these compounds can disrupt microbial cell membranes, leading to cell lysis.
• Apoptosis Induction : The activation of apoptotic pathways in cancer cells is a critical mechanism through which these compounds exert their antitumor effects.

Study 1: Antifungal Efficacy

A recent study investigated the antifungal properties of several oxazine derivatives against Candida albicans. The results indicated that compounds with chlorine substitutions exhibited enhanced activity compared to their non-chlorinated counterparts. The MIC values ranged from 4 to 8 µg/mL depending on the structural modifications made to the base compound .

Study 2: Antitumor Activity in Cell Lines

Another study focused on the cytotoxic effects of various oxazine derivatives on human cancer cell lines. The findings revealed that specific structural modifications led to increased cytotoxicity and apoptosis induction in breast cancer cells. The study highlighted the importance of the chlorobenzyl group in enhancing biological activity .